Cas no 5471-66-9 (2,4,6-Pyrimidinetriamine,N4,N6-bis(4-methoxyphenyl)-)

• Product Name: 2,4,6-Pyrimidinetriamine,N4,N6-bis(4-methoxyphenyl)-
• CAS No: 5471-66-9
• MF: C₁₈H₁₉N₅O₂
• MW: 337.375763177872
• CID: 381529
• PubChem ID: 231730
• Update Time: 2025-04-19

2,4,6-Pyrimidinetriamine,N4,N6-bis(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Pyrimidinetriamine,N4,N6-bis(4-methoxyphenyl)-
• 2-HYDROXY-1-(5-METHYL-1H-INDOL-3-YL)ETHANONE
• 2-Amino-4,6-dioxo-3,4,5,6-tetrahydro-pteridin-7-carbonsaeure
• 2-amino-4,6-dioxo-3,4,5,6-tetrahydro-pteridine-7-carboxylic acid
• 2-Amino-4,6-di-p-anisidino-pyrimidin
• 7-Pteridinecarboxylicacid,2-amino-4,4a,5,6-tetrahydro-4,6-dioxo
• Xanthopterin-7-carbonsaeure
• DTXSID50970022
• NSC28417
• 2-Imino-N~4~,N~6~-bis(4-methoxyphenyl)-1,2-dihydropyrimidine-4,6-diamine
• SCHEMBL2408726
• ZINC01646445
• NSC-28417
• 5471-66-9

• Inchi： 1S/C18H19N5O2/c1-24-14-7-3-12(4-8-14)20-16-11-17(23-18(19)22-16)21-13-5-9-15(25-2)10-6-13/h3-11H,1-2H3,(H4,19,20,21,22,23)
• InChI Key： YZFPMHUDHBHXRU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NC1C=C(N=C(N)N=1)NC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 337.15400
• Monoisotopic Mass: 337.153875
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.3
• XLogP3: 3.5

Experimental Properties

• Density: 0.919
• Boiling Point: 381.9°C at 760 mmHg
• Flash Point: 112.5°C
• Refractive Index: 1.494
• PSA: 94.32000
• LogP: 4.29040